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Compound of Interest

Compound Name: Lsd1-IN-25

Cat. No.: B12389057

Essential Safety and Handling Guide for Lsd1-
IN-25

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Lsd1-IN-25. The following procedures and
recommendations are compiled from available research and general laboratory safety
standards to ensure the safe handling, use, and disposal of this potent and selective LSD1
inhibitor.

Compound Information and Properties

Lsd1-IN-25 is a potent, selective, and orally active inhibitor of Lysine-Specific Demethylase 1
(LSD1), with an IC50 of 46 nM and a Ki of 30.3 nM.[1] It has been shown to induce apoptosis in
cancer cells and exhibits antitumor activity.[1] While a specific Safety Data Sheet (SDS) for
Lsd1-IN-25 is not publicly available, its classification as a bioactive small molecule
necessitates careful handling to minimize exposure.
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Property Data Source
Molecular Formula C20H25Ns0

Molecular Weight 323.43 g/mol

IC50 46 nM [1]

Ki 30.3nM [1]
Appearance Crystalline solid [2]

Store at -20°C for long-term
stability. May be shipped at

Storage Vv .pp [1][3]
room temperature in the

continental US.

Personal Protective Equipment (PPE)

A risk assessment is critical for determining the specific PPE required for handling Lsd1-IN-25,
considering the procedures and quantities involved.[4] The following table outlines the
recommended PPE based on general laboratory safety protocols for handling potent chemical

compounds.
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PPE Component

Specification

Rationale

Hand Protection

Nitrile or other chemically
resistant gloves. Double

gloving is recommended.

To prevent skin contact and
absorption.[4][5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

[5]16]

Body Protection

A fully buttoned lab coat,
preferably a disposable gown
made of low-permeability

fabric.

To protect skin and clothing

from contamination.[4][5]

Respiratory Protection

A fit-tested N95 respirator or
higher, used within a certified
chemical fume hood or other

ventilated enclosure.

To prevent inhalation of
aerosolized patrticles,
especially when handling the

solid compound.

Operational and Handling Plan

3.1. Engineering Controls:

o All work with solid Lsd1-IN-25 should be conducted in a certified chemical fume hood or a

powder containment hood to minimize inhalation exposure.

o Adesignated area for handling Lsd1-IN-25 should be established to prevent cross-

contamination.

3.2. Procedural Guidance:

» Weighing: Weigh the solid compound within a fume hood or a balance enclosure. Use

appropriate tools to handle the powder and avoid generating dust.

e Dissolving: Lsd1-IN-25 is soluble in organic solvents like DMSO and ethanol.[2] Prepare

stock solutions in a fume hood.
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» General Handling: Avoid direct contact with the skin, eyes, and clothing.[2] Do not eat, drink,
or smoke in the laboratory. Wash hands thoroughly after handling.

Experimental Workflow for Handling Lsd1-IN-25
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Caption: A step-by-step workflow for the safe handling of Lsd1-IN-25.
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Disposal Plan

All waste materials contaminated with Lsd1-IN-25 must be treated as hazardous chemical
waste.

¢ Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a dedicated, labeled hazardous waste container.

o Liquid Waste: Unused solutions containing Lsd1-IN-25 should be collected in a labeled,
sealed, and chemically compatible hazardous waste container. Do not dispose of down the
drain.

» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Signaling Pathway of LSD1

LSD1 functions by demethylating mono- and di-methylated lysine residues on histone H3,
primarily at H3K4 and H3K9.[7][8] This enzymatic activity is part of a larger regulatory
mechanism for gene expression. The inhibition of LSD1 by compounds like Lsd1-IN-25 can
lead to the re-expression of suppressed genes, which is a therapeutic strategy in some
cancers.

Simplified LSD1 Signaling Pathway
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Caption: The inhibitory action of Lsd1-IN-25 on the LSD1/CoREST complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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